Cas no 1581-95-9 (L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-)

L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- is a protected derivative of L-serine, featuring benzyl (Bn) and trifluoroacetyl (TFA) groups on the hydroxyl and amine functionalities, respectively. This modification enhances stability and selectivity in peptide synthesis and other organic transformations. The benzyl group provides robust protection for the hydroxyl moiety, while the trifluoroacetyl group offers reversible amine protection with high acid lability, facilitating deprotection under mild conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications, where controlled reactivity and orthogonal protection strategies are critical. Its high purity and well-defined structure ensure reliable performance in complex synthetic pathways.
L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- structure
1581-95-9 structure
Product Name:L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-
CAS No:1581-95-9
MF:C12H12F3NO4
MW:291.223194122314
CID:3802455
PubChem ID:57091242
Update Time:2025-06-14

L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-
    • L-Serine, O-(phenylmethyl)-N-(2,2,2-trifluoroacetyl)-
    • EN300-7116109
    • SCHEMBL7331048
    • 1581-95-9
    • (2S)-3-(benzyloxy)-2-(trifluoroacetamido)propanoic acid
    • Inchi: 1S/C12H12F3NO4/c13-12(14,15)11(19)16-9(10(17)18)7-20-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,16,19)(H,17,18)/t9-/m0/s1
    • InChI Key: LNIULTWWCISNPP-VIFPVBQESA-N
    • SMILES: C(O)(=O)[C@H](COCC1=CC=CC=C1)NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 291.07184235Da
  • Monoisotopic Mass: 291.07184235Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.6Ų

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Additional information on L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-

Comprehensive Overview of L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- (CAS No. 1581-95-9)

L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- (CAS No. 1581-95-9) is a chemically modified derivative of the naturally occurring amino acid L-serine. This compound is widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications due to its unique protective groups—O-(phenylmethyl) (benzyl) and N-(trifluoroacetyl)—which enhance its stability and reactivity. The presence of these groups makes it a valuable intermediate in the synthesis of complex peptides and bioactive molecules, aligning with the growing demand for precision in drug development and biotechnology.

In recent years, the interest in amino acid derivatives like L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- has surged, driven by advancements in peptide therapeutics and personalized medicine. Researchers frequently search for terms such as "protected amino acid applications" or "trifluoroacetyl group in peptide synthesis," reflecting the compound's relevance in cutting-edge science. Its role in facilitating solid-phase peptide synthesis (SPPS)—a cornerstone of modern drug discovery—further underscores its importance. Additionally, its compatibility with green chemistry principles, such as reduced solvent use and higher yields, resonates with the industry's push toward sustainable practices.

The structural features of L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- contribute to its versatility. The benzyl group protects the hydroxyl moiety of serine, while the trifluoroacetyl group safeguards the amino group during synthetic processes. This dual protection is critical in multi-step reactions, where selective deprotection is required. Such precision is essential in developing targeted therapies, a hot topic in oncology and neurology research. Users often inquire about "amino acid protecting groups comparison" or "serine derivatives in drug formulation," highlighting the need for detailed technical insights.

From a commercial perspective, CAS No. 1581-95-9 is available in high purity grades, catering to GMP-compliant manufacturing. Its applications extend to bioconjugation and proteomics, where modified amino acids are used to label or crosslink biomolecules. The compound's stability under various pH conditions also makes it suitable for diagnostic reagent development, another area of high user interest. Searches like "stable serine derivatives for assays" or "non-natural amino acid uses" reflect these niche applications.

In summary, L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- exemplifies the intersection of organic chemistry and biomedical innovation. Its robust synthetic utility, coupled with rising demand for peptide-based drugs, positions it as a compound of enduring significance. By addressing common queries around "protected serine derivatives" and "CAS 1581-95-9 specifications," this overview bridges technical expertise with real-world applications, ensuring relevance for both academic and industrial audiences.

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